Cas no 106728-66-9 (1,3,4-Oxadiazol-2(3H)-one, 5-(2-naphthalenyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one, 5-(2-naphthalenyl)-
• CAS No: 106728-66-9
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 1181008
• PubChem ID: 21793860
• Update Time: 2025-04-20

1,3,4-Oxadiazol-2(3H)-one, 5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 5-(2-naphthalenyl)-
• BDBM600868
• 5-Naphthalen-2-yl-3H-[1,3,4]oxadiazol-2-one
• 5-(2-Naphthalenyl)-1,3,4-oxadiazol-2(3h)-one
• ITOREPBNGYOEDD-UHFFFAOYSA-N
• 106728-66-9
• US11634391, Compound 93
• 5-(2-naphthyl)-1,3,4-oxadiazol-2-ol
• SCHEMBL8149516
• SCHEMBL23451476
• AKOS013512583
• DB-154515

• Inchi： 1S/C12H8N2O2/c15-12-14-13-11(16-12)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,14,15)
• InChI Key： ITOREPBNGYOEDD-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 212.05864
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69